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carboxylate

Cat. No.: B1311370 Get Quote

An In-depth Technical Guide on Ethyl 6-
(hydroxymethyl)pyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is a heterocyclic building block of significant

interest in medicinal chemistry and organic synthesis. As a substituted pyridine derivative, it

incorporates three key functional groups: an ethyl ester, a hydroxymethyl group, and a pyridine

ring. This unique combination makes it a versatile intermediate for the synthesis of a wide

range of more complex molecules, particularly those with potential therapeutic applications.

This document provides a comprehensive overview of its physical and chemical properties,

potential applications, and a conceptual framework for its synthesis and analysis.

Chemical Identity and Physical Properties
The fundamental chemical and physical characteristics of Ethyl 6-(hydroxymethyl)pyridine-2-
carboxylate are summarized below. These properties are crucial for its handling, storage, and

application in synthetic chemistry.

Chemical Structure
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Caption: Chemical structure of Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate.

Properties Summary
The following tables summarize the key identifiers and physico-chemical properties of Ethyl 6-
(hydroxymethyl)pyridine-2-carboxylate.

Identifier Value Source

CAS Number 41337-81-9 [1][2][3]

Molecular Formula C₉H₁₁NO₃ [1][2][3][4]

Molecular Weight 181.19 g/mol [1][3]

Purity Typically ≥97% or ≥98% [2][5]

Physical Property Value Source

Appearance White to off-white solid [6]

Boiling Point 337.1 ± 32.0 °C (Predicted) [6]

Density 1.200 ± 0.06 g/cm³ (Predicted) [6]

pKa 13.02 ± 0.10 (Predicted) [6]

Storage Temperature
Varies by supplier; -20°C, 2-

8°C, or Room Temperature
[1][2][3][6]

Chemical Properties and Reactivity
Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is characterized by three main reactive sites:

Pyridine Ring: The nitrogen atom in the pyridine ring imparts basic properties and can be

quaternized. The ring itself can undergo electrophilic or nucleophilic substitution, depending

on the reaction conditions and the directing effects of the existing substituents.

Ethyl Ester Group: The ester is susceptible to hydrolysis under acidic or basic conditions to

yield the corresponding carboxylic acid. It can also undergo transesterification or be reduced
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to an alcohol.

Hydroxymethyl Group: The primary alcohol can be oxidized to an aldehyde or a carboxylic

acid. It can also be converted to other functional groups, such as halides or ethers, or

participate in esterification reactions.

This multifunctionality makes it a valuable precursor in the synthesis of various pyridine

derivatives, which are important scaffolds in the development of anti-inflammatory and

antimicrobial agents[7].

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Ethyl 6-
(hydroxymethyl)pyridine-2-carboxylate are not readily available in the public domain through

the conducted searches, a general workflow for the synthesis, purification, and analysis of such

a compound can be conceptualized.

Conceptual Synthesis Workflow
The synthesis of a substituted pyridine like this would typically involve a multi-step process,

likely starting from a more readily available pyridine or by constructing the pyridine ring through

a condensation reaction. A generalized workflow is depicted below.
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Caption: A conceptual workflow for the synthesis and purification of a chemical intermediate.

Methodology for a Key Cited Experiment (Conceptual)

Although a direct protocol for the synthesis of the title compound was not found, a related

procedure for the preparation of a substituted pyridone provides insight into the potential

synthetic strategies that could be adapted. For instance, the synthesis of 3-cyano-6-methyl-

2(1)-pyridone involves the condensation of sodium formylacetone with cyanoacetamide[8].
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A hypothetical adaptation for the synthesis of a pyridine carboxylate might involve:

Reaction Setup: A suitable precursor, such as a substituted pyridine with a methyl group and

a carboxylic acid, would be placed in a reaction vessel with a solvent.

Reaction: The methyl group could be functionalized to a hydroxymethyl group via a

controlled oxidation, and the carboxylic acid could be esterified by reacting it with ethanol

under acidic conditions.

Workup: After the reaction is complete, the mixture would be neutralized, and the product

extracted into an organic solvent.

Purification: The crude product would then be purified, typically using column

chromatography on silica gel to separate the desired product from any unreacted starting

materials or byproducts.

Analysis: The final product's identity and purity would be confirmed using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC).

Applications in Drug Discovery and Development
Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate serves as a key intermediate in the

synthesis of more complex molecules with potential biological activity. Its utility has been noted

in the development of novel anti-inflammatory and antimicrobial agents[7]. The pyridine scaffold

is a common feature in many approved drugs, and the presence of both an ester and an

alcohol group on this molecule provides two distinct points for further chemical modification,

allowing for the exploration of a diverse chemical space in drug discovery programs.

Safety, Handling, and Storage
Handling: Standard laboratory safety precautions should be observed when handling this

chemical, including the use of personal protective equipment (PPE) such as gloves, safety

glasses, and a lab coat.

Storage: There is some variation in the recommended storage temperatures from different

suppliers, with recommendations including -20°C, 2-8°C, and room temperature[1][2][3][6].
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For long-term stability, storage at or below 2-8°C is advisable, protected from light and

moisture.

Conclusion
Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is a valuable and versatile chemical

intermediate. Its key physical and chemical properties, particularly its multiple reactive sites,

make it an important building block for the synthesis of novel compounds, especially in the

fields of medicinal chemistry and drug development. While detailed synthetic protocols are not

widely published, its structure suggests that it can be readily employed in a variety of chemical

transformations to generate diverse libraries of pyridine-based molecules for biological

screening. Further research into its applications is likely to yield new and interesting chemical

entities with potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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